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Compound of Interest

Compound Name: Cyclopentyl phenyl ketone

Cat. No.: B1630411

An In-depth Technical Guide to Cyclopentyl
Phenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopentyl phenyl ketone, a cycloalkyl aryl ketone, is a significant chemical intermediate
with the molecular formula C12H140.[1][2][3] This document provides a comprehensive
overview of its molecular structure, chemical properties, and established synthesis protocols. It
serves as a technical resource for professionals in research and drug development, offering
detailed experimental methodologies and quantitative data to support laboratory and
commercial applications. Notably, this compound is a key precursor in the synthesis of various
pharmaceuticals, including ketamine.[1][4]

Molecular Structure and Identification

Cyclopentyl phenyl ketone is structurally characterized by a cyclopentane ring and a phenyl
group linked by a carbonyl functional group.[1] This arrangement confers a unique combination
of aliphatic and aromatic properties, influencing its reactivity and physical characteristics.

Table 1: Chemical Identifiers
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Identifier Value Reference(s)
IUPAC Name cyclopentyl(phenyl)methanone  [1][5]
CAS Number 5422-88-8 [1][3]6]
Molecular Formula C12H140 [1112]131[5]
Molecular Weight 174.24 g/mol [1112]131[5]
Benzoylcyclopentane, Phenyl
Synonyms yieyelop Y [31[5][6]
cyclopentyl ketone
INChl=1S/C12H140/c13-
InChl 12(11-8-4-5-9-11)10-6-2-1-3-7-  [1][5]
10/h1-3,6-7,11H,4-5,8-9H2
C1CCC(C1)C(=0O)C2=CC=CC
SMILES [1]

=C2

Physicochemical Properties

Cyclopentyl phenyl ketone is typically a colorless to light yellow liquid with a characteristic

aromatic odor.[1][7] Its physical and chemical properties are summarized below.

Table 2: Physical and Chemical Properties

Property Value Reference(s)
Appearance Colorless to light yellow liquid [11[7]

Boiling Point 136-140 °C @ 16 Torr [8]

Density 1.036 g/cm3 9]

Refractive Index 1.549 [8]

Flash Point >110°C [8][9]
Solubility Soluble in chloroform and ]

methanol (slightly)
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Cyclopentyl
phenyl ketone. While full spectra require access to specialized databases, the availability of
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is well-
documented.[10][11][12][13] These techniques are fundamental for confirming the compound's
structure and purity.

Synthesis Protocols

Several synthetic routes to Cyclopentyl phenyl ketone have been established, offering
flexibility in precursor selection and reaction conditions. Below are detailed protocols for two
common methods.

Grighard Reagent-Based Synthesis

This widely used method involves the reaction of a cyclopentylmagnesium halide with
benzonitrile.[1]

Experimental Protocol:

o Grignard Reagent Formation: In a dry, inert atmosphere, add magnesium turnings to a flask
containing anhydrous tetrahydrofuran (THF). Slowly add bromocyclopentane to initiate the
formation of cyclopentylmagnesium bromide.

» Reaction with Benzonitrile: Once the Grignard reagent is formed, cool the reaction mixture
and add benzonitrile dropwise while maintaining the temperature between 48-50 °C.[14]

o Hydrolysis: After the reaction is complete, quench the mixture with an acidic solution (e.g.,
aqueous hydrochloric acid) to hydrolyze the intermediate imine.[1][14]

o Extraction and Purification: Separate the organic layer, wash it with brine, and dry it over
anhydrous sodium sulfate. The crude product can be purified by vacuum distillation to yield
Cyclopentyl phenyl ketone.[14]
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Step 1: Grignard Reagent Formation

THF

+ Mg, THF + Benzonitrile

Step 2: Reaction

+ HCl (aq)

Step 3: Hydrolysis & Workup

Intermediate

Grignard Reagent

Bromocyclopentane

Benzonitrile

Cyclopentyl phenyl ketone
HCI (aq)

Click to download full resolution via product page

Grignard Synthesis Workflow

Hydrolysis of 2-Cyclopentyl Benzoylacetate

This method provides an alternative route that is noted for its environmental friendliness and

high yield.[15][16]

Experimental Protocol:

e Reaction Setup: Dissolve 2-cyclopentyl ethyl benzoylacetate, sodium hydroxide, and sodium

carbonate in water.[4]

e Heating: Heat the mixture to 80°C and maintain this temperature for approximately 3 hours

to effect hydrolysis and decarboxylation.[4]

o Extraction: After cooling to room temperature, extract the aqueous mixture multiple times

with ethyl acetate.[4]
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 Purification: Combine the organic extracts, wash with saturated sodium chloride solution,
and dry over anhydrous magnesium sulfate. Remove the solvent under reduced pressure.
The resulting crude product can be further purified by column chromatography (eluent: ethyl
acetate/petroleum ether, 1:10) to afford pure Cyclopentyl phenyl ketone.[4]

NaOH, Na2CO3, H20
2-Cyclopentyl ethyl benzoylacetate * Reagents Heat (80°C, 3h>—>| Ethyl Acetate Ext.ractiob—>| Column Chromatography, Cyclopentyl phenyl ketone

Click to download full resolution via product page
Hydrolysis Synthesis Workflow

Chemical Reactivity and Applications

The chemical behavior of Cyclopentyl phenyl ketone is dominated by the carbonyl group. It
readily undergoes several key reactions:

e Nucleophilic Addition: The electrophilic carbonyl carbon is susceptible to attack by

nucleophiles.[1]

e Reduction: The ketone can be reduced to the corresponding secondary alcohol
(cyclopentyl(phenyl)methanol) or further to a hydrocarbon.[1]

» Wittig Reaction: The carbonyl group can be converted into a carbon-carbon double bond.[17]

These reactions make Cyclopentyl phenyl ketone a versatile intermediate in organic
synthesis.[17] Its primary application lies in the pharmaceutical industry, most notably as a
precursor in the multi-step synthesis of ketamine.[1] It also finds use in the preparation of
biostimulants and odor inhibitors.[9][17]

Safety and Handling
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As with many organic chemicals, appropriate safety precautions should be taken when
handling Cyclopentyl phenyl ketone. It is advisable to work in a well-ventilated fume hood
and wear personal protective equipment, including safety goggles, gloves, and a lab coat.
Avoid contact with skin and eyes and do not breathe the vapor.[9]

Conclusion

Cyclopentyl phenyl ketone is a valuable chemical entity with a well-defined molecular
structure and a range of synthetic applications. This guide has provided a detailed overview of
its properties, synthesis, and reactivity, offering a solid foundation for researchers and
professionals engaged in chemical synthesis and drug development. The experimental
protocols and tabulated data herein serve as a practical resource for the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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